BE“GHE Foundational & Exploratory

Check Availability & Pricing

Propyl 3-Methylbutanoate: A Comprehensive
Physicochemical Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305

FOR IMMEDIATE RELEASE

[City, State] — [Date] — Propyl 3-methylbutanoate, a key ester in the flavor and fragrance
industry and a compound of interest in pharmaceutical and materials science, is the subject of
a new in-depth technical guide. This document provides a comprehensive overview of its core
physicochemical properties, detailed experimental protocols for their determination, and a
summary of its spectroscopic and safety data. This guide is intended for researchers,
scientists, and drug development professionals who require a thorough understanding of this
compound.

Core Physicochemical Properties

Propyl 3-methylbutanoate, also known as propyl isovalerate, is a colorless liquid with a
characteristic fruity odor, often associated with apples and pineapples. Its fundamental
physicochemical characteristics are summarized below.
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Property Value Reference
Molecular Formula CsH1602 [1112113114]
Molecular Weight 144.21 g/mol [5]1[6]

N , 156.0 °C to 157.0 °C at 760
Boiling Point [6]

mmHg

Density 0.860 - 0.866 g/mL at 20°C [5]
Refractive Index (n_D) 1.400 - 1.405 at 20°C [5]

Insoluble in water; soluble in

Solubility alcohol and most organic [5]
solvents.

Vapor Pressure 1.4 mmHg at 25 °C [7]
Colorless, mobile liquid with a

Appearance ) [5]
fruity odor.

CAS Number 557-00-6 [3114]

Spectroscopic Data Summary

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of propyl
3-methylbutanoate.

Spectroscopic Data Key Features

The electron ionization (EI) mass spectrum
Mass Spectrometry (MS) shows characteristic fragmentation patterns that

can be used for identification.

The IR spectrum exhibits a strong absorption
Infrared (IR) Spectroscopy band corresponding to the C=0 stretching of the

ester group.

Experimental Protocols
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The following section details the methodologies for determining the key physicochemical
properties of propyl 3-methylbutanoate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] The capillary method is a common and efficient technique for this determination.[1]
[5181[91[10]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)
Procedure:
« A small amount of propyl 3-methylbutanoate is placed into the small test tube.

e The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the liquid.

o The test tube is attached to the thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The assembly is immersed in the heating bath.

e The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o The heat source is removed when a steady stream of bubbles is observed.
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e The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[5]

Determination of Density (Pychometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a highly
accurate technique for determining the density of liquids.[7][11][12][13][14]

Apparatus:

o Pycnometer (a glass flask with a close-fitting stopper containing a capillary)
e Analytical balance

e Thermostatic bath

Procedure:

e The empty, clean, and dry pycnometer is weighed (ma1).

e The pycnometer is filled with distilled water of a known density (p_water) at a specific
temperature and weighed again (mz2). The volume of the pycnometer (V) can be calculated
asV=(mz-mi)/p_water.

e The pycnometer is emptied, dried, and then filled with propyl 3-methylbutanoate.
» The filled pycnometer is brought to the desired temperature in the thermostatic bath.
o The pycnometer filled with the sample is weighed (ms).

o The density of the propyl 3-methylbutanoate (p_sample) is calculated using the formula:
p_sample = (ms-mi)/ V.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a
substance. The Abbe refractometer is a standard instrument for this measurement.[2][15][16]
[17][18]
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Apparatus:

e Abbe refractometer

o Constant temperature water bath

e Dropper

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,
typically distilled water.

e The prisms of the refractometer are cleaned and dried.
o Afew drops of propyl 3-methylbutanoate are placed on the surface of the measuring prism.

o The prisms are closed, and the sample is allowed to equilibrate to the desired temperature,
maintained by the circulating water bath.

e The light source is adjusted, and the telescope is focused to observe the boundary line
between the light and dark fields.

e The control knob is turned to bring the boundary line exactly to the center of the crosshairs in
the eyepiece.

o The refractive index is read directly from the instrument's scale.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of propyl 3-methylbutanoate in water and organic solvents can be determined
qualitatively.[19][20][21][22][23]

Apparatus:
e Test tubes

o Graduated pipettes or cylinders
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e \ortex mixer or shaker
Procedure:

o Solubility in Water: A small, measured amount of propyl 3-methylbutanoate (e.g., 0.1 mL) is
added to a test tube containing a measured volume of distilled water (e.g., 3 mL). The
mixture is vigorously shaken. The formation of a single homogeneous phase indicates
solubility, while the presence of two distinct layers or a cloudy suspension indicates
insolubility or partial solubility.

o Solubility in Organic Solvents: The same procedure is repeated using various organic
solvents (e.g., ethanol, diethyl ether, acetone) instead of water. The miscibility of the ester

with the solvent is observed.

Experimental Workflow Visualization

The logical flow for determining the key physicochemical properties of a liquid sample like
propyl 3-methylbutanoate is illustrated in the diagram below.
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Caption: Experimental workflow for the characterization of propyl 3-methylbutanoate.

Safety and Handling

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1210305?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Propyl 3-methylbutanoate is a flammable liquid and vapor. It may cause skin and serious eye
irritation, as well as respiratory irritation. Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area, away from ignition sources. For detailed
safety information, consult the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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